3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile

• IUPAC Name: (E)-3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)prop-2-enenitrile
• InChI: InChI=1S/C17H12N2O4/c18-11-14(13-2-1-3-15(10-13)19(20)21)8-12-4-5-16-17(9-12)23-7-6-22-16/h1-5,8-10H,6-7H2/b14-8-
• InChI Key: GGJYPTIEWHOVEQ-ZSOIEALJSA-N
• Canonical SMILES: C1COC2=C(O1)C=CC(=C2)C=C(C#N)C3=CC(=CC=C3)[N+](=O)[O-]
• Isomeric SMILES: C1COC2=C(O1)C=CC(=C2)/C=C(/C#N)\C3=CC(=CC=C3)[N+](=O)[O-]
• Molecular Formula: C17H12N2O4
• Molecular Weight: 308.29 g/mol

Description

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile, also known as BNPPAN, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound has shown promising results in various studies, making it a subject of interest for researchers in different fields.

Mechanism of Action

The mechanism of action of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile is not fully understood. However, it is believed that the compound interacts with cellular proteins and enzymes, leading to changes in their activity and function. 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile has been shown to inhibit the activity of certain enzymes, such as acetylcholinesterase, which is involved in the breakdown of acetylcholine in the nervous system.
Biochemical and Physiological Effects:
3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile has been shown to have a range of biochemical and physiological effects. Studies have shown that 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile can inhibit the growth of cancer cells, making it a potential candidate for use in cancer therapy. 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile has also been shown to have anti-inflammatory properties, making it a potential candidate for use in the treatment of inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile is its ease of synthesis and its strong fluorescence properties. This makes it a potentially useful tool for researchers in the field of fluorescent probes. However, one of the limitations of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile is its relatively low solubility in water, which may limit its use in certain applications.

Future Directions

There are several future directions for research on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile. One potential direction is the development of new fluorescent probes based on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile. Another potential direction is the investigation of the anti-cancer properties of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile, with a focus on its mechanism of action. Additionally, further research is needed to fully understand the biochemical and physiological effects of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile, and its potential applications in the treatment of various diseases.

Scientific Research Applications

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile has been studied extensively for its potential applications in scientific research. One of the most promising applications of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile is in the field of fluorescent probes. 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile has been shown to exhibit strong fluorescence properties, making it a potential candidate for use in fluorescent probes for biological imaging and sensing. 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-(3-nitrophenyl)acrylonitrile has also been studied for its potential use in the development of new materials, such as polymers and nanoparticles.